Cas no 2411295-51-5 ((4-Cyclopropyl-3-fluoropyrrolidin-3-yl)methanol;hydrochloride)

• Product Name: (4-Cyclopropyl-3-fluoropyrrolidin-3-yl)methanol;hydrochloride
• CAS No: 2411295-51-5
• MF: C₈H₁₅ClFNO
• MW: 195.66220498085
• CID: 5360553
• Update Time: 2025-11-01

(4-Cyclopropyl-3-fluoropyrrolidin-3-yl)methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Cyclopropyl-3-fluoropyrrolidin-3-yl)methanol;hydrochloride
• Z4104726984
• (4-cyclopropyl-3-fluoropyrrolidin-3-yl)methanol hydrochloride

• Inchi： 1S/C8H14FNO.ClH/c9-8(5-11)4-10-3-7(8)6-1-2-6;/h6-7,10-11H,1-5H2;1H
• InChI Key： JAAXTSZZDLTEST-UHFFFAOYSA-N
• SMILES： Cl.FC1(CO)CNCC1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Topological Polar Surface Area: 32.299

Additional information on (4-Cyclopropyl-3-fluoropyrrolidin-3-yl)methanol;hydrochloride

Comprehensive Overview of (4-Cyclopropyl-3-fluoropyrrolidin-3-yl)methanol;hydrochloride (CAS No. 2411295-51-5)

(4-Cyclopropyl-3-fluoropyrrolidin-3-yl)methanol;hydrochloride (CAS No. 2411295-51-5) is a fluorinated pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique cyclopropyl group and a fluorine substitution, which enhance its metabolic stability and bioavailability. Researchers are increasingly interested in such fluorinated building blocks due to their ability to modulate drug-target interactions and improve pharmacokinetic properties.

The structural motif of 3-fluoropyrrolidine is particularly noteworthy, as it is widely explored in the design of protease inhibitors and kinase modulators. The presence of the hydrochloride salt form improves solubility, making it more suitable for formulation development. Recent trends in drug discovery highlight the demand for chiral intermediates like this compound, which can serve as key precursors in asymmetric synthesis.

In the context of AI-driven drug discovery, 2411295-51-5 has garnered attention as a potential candidate for virtual screening libraries. Computational chemists frequently search for fluorinated heterocycles to optimize lead compounds, and this molecule’s balanced lipophilicity and polarity make it a promising scaffold. Additionally, its cyclopropyl moiety contributes to ring strain, which can enhance binding affinity in target proteins—a hot topic in fragment-based drug design.

From a synthetic chemistry perspective, the preparation of (4-Cyclopropyl-3-fluoropyrrolidin-3-yl)methanol;hydrochloride involves multi-step protocols, often starting from pyrrolidine precursors. The introduction of fluorine via electrophilic or nucleophilic routes is a critical step, requiring careful optimization to avoid side reactions. Green chemistry enthusiasts may also appreciate recent advances in catalytic fluorination methods that reduce environmental impact—a growing concern in sustainable pharmaceutical manufacturing.

Analytical characterization of this compound typically employs NMR spectroscopy (particularly ¹⁹F-NMR) and high-resolution mass spectrometry (HRMS) to confirm purity and structure. These techniques align with the industry’s push toward quality-by-design (QbD) principles, ensuring reproducibility in preclinical studies. Furthermore, the methanol functional group offers versatility for further derivatization, such as esterification or etherification, expanding its utility in medicinal chemistry.

Beyond pharmaceuticals, CAS 2411295-51-5 has potential applications in material science, where fluorinated pyrrolidines can act as ligands in catalysis or as monomers for specialized polymers. The compound’s stability under physiological conditions also makes it relevant for bioconjugation strategies—an area gaining traction in antibody-drug conjugate (ADC) development.

As regulatory agencies emphasize genotoxic impurity control, the robust synthetic pathways for fluorinated pyrrolidines like this one are being scrutinized for byproduct formation. This aligns with the broader industry focus on ICH M7 guidelines, which demand rigorous risk assessment of mutagenic compounds during drug development.

In summary, (4-Cyclopropyl-3-fluoropyrrolidin-3-yl)methanol;hydrochloride represents a compelling case study in modern small-molecule therapeutics. Its structural features address multiple challenges in drug design, from bioavailability to target engagement, while its synthetic accessibility supports scalable production. As the scientific community continues to explore fluorine’s role in bioactive molecules, compounds like 2411295-51-5 will remain at the forefront of innovation.